10.1039/C9NJ06253J | Structural analysis of α-zirconium phosphate/cerium phosphate/graphene oxide nanocomposites with flame-retardant properties in polyvinyl alcohol†

Structural analysis of α-zirconium phosphate/cerium phosphate/graphene oxide nanocomposites with flame-retardant properties in polyvinyl alcohol†

New Journal of Chemistry Pub Date: 2020-02-20 DOI: 10.1039/C9NJ06253J

Abstract

Polyvinyl alcohol (PVA) is widely used in home textiles, coatings, industrial materials and other fields. Unfortunately, its flammability limits its application, so research into enhancing its flame-retardant properties has attracted widespread attention in recent years. In this work, a α-zirconium phosphate (α-ZrP)/cerium phosphate (CPO)/graphene oxide (GO) nanocomposite (ZCG) flame-retardant material was prepared using a hydrothermal method. The microstructure and composition of the composite were analyzed in detail, showing that hexagonal flakes of α-ZrP were attached on the surface of CPO rods. An intumescent, flame-retardant system consisting of ammonium polyphosphate (APP) with ZCG was fabricated to produce flame-retardant polyvinyl alcohol. The effects of the intumescent flame-retardant-based ZCG composite on the flame-retardant properties and thermal stability of PVA were investigated. The results revealed that the PVA/APP/ZCG composites have better flame retardancy, and that PVA and ZCG synergistically enhance the flame retardancy of the composite material.

Structural analysis of α-zirconium phosphate/cerium phosphate/graphene oxide nanocomposites with flame-retardant properties in polyvinyl alcohol†

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Journal Name：New Journal of Chemistry

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